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Compound of Interest

Compound Name: 3-Oxodecanoyl-CoA

Cat. No.: B1248910

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Oxodecanoyl-CoA was found. The
following guidance is based on general laboratory safety protocols for handling similar
biochemical reagents. Always consult your institution's safety officer for specific handling and
disposal procedures.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with 3-Oxodecanoyl-CoA. It includes
operational and disposal plans with procedural, step-by-step guidance to ensure safe handling
and minimize risk.

Quantitative Data Summary

While a comprehensive toxicological profile for 3-Oxodecanoyl-CoA is not available, the
following table summarizes key physical and chemical properties.

Property Value Source
Molecular Formula Cs1H52N7018P3S PubChem
Molecular Weight 927.76 g/mol PubChem
Appearance Solid (Assumed) N/A

General recommendation for
Storage Temperature -20°C o
similar compounds
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Operational Plan: Step-by-Step Guidance for Safe
Handling

This operational plan provides a procedural workflow for handling 3-Oxodecanoyl-CoA from
receipt to disposal, ensuring the safety of laboratory personnel and the integrity of the
compound.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.
« Verify: Confirm that the product name and quantity match the order.

o Storage: Store the compound in a tightly sealed container at -20°C in a designated and
labeled area, away from incompatible materials.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE.[1] However,
the following are generally recommended:

Eye Protection: Wear safety glasses with side shields or goggles.

e Hand Protection: Wear nitrile or neoprene gloves.[1] Ensure to change gloves frequently,
especially if they become contaminated.

o Body Protection: A lab coat or disposable gown is required to protect street clothes.[1]

o Respiratory Protection: If there is a risk of aerosolization, use a fit-tested N95 respirator or
work within a certified chemical fume hood.

Handling and Preparation of Solutions

o Designated Area: All handling of 3-Oxodecanoyl-CoA should be performed in a designated
area, such as a chemical fume hood or a specific bench space, to minimize the risk of
contamination and exposure.
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» Weighing: If weighing the solid compound, do so in a chemical fume hood or a balance
enclosure to prevent inhalation of any dust.

e Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

o Labeling: All containers with 3-Oxodecanoyl-CoA, whether in solid form or in solution, must
be clearly labeled with the compound name, concentration, date, and any relevant hazard
warnings.

Spill and Emergency Procedures

o Small Spills: For small spills, absorb the material with an inert absorbent material, and place
it in a sealed container for disposal. Clean the spill area with an appropriate solvent.

o Large Spills: In the event of a large spill, evacuate the area and alert your laboratory
supervisor and institutional EHS.

o Eye Contact: If the compound comes into contact with the eyes, immediately flush with
copious amounts of water for at least 15 minutes and seek medical attention.

o Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.
Remove contaminated clothing.

 Inhalation: If inhaled, move to fresh air. If breathing becomes difficult, seek medical attention.

 Ingestion: If ingested, rinse the mouth with water and seek immediate medical attention. Do
not induce vomiting.

Disposal Plan

All waste containing 3-Oxodecanoyl-CoA must be disposed of in accordance with local, state,
and federal regulations.

o Waste Identification: Although not classified as a hazardous waste based on available
information, it is prudent to handle it as a chemical waste.

e Solid Waste: Collect solid waste, including contaminated consumables (e.g., pipette tips,
tubes, gloves), in a designated, labeled, and sealed waste container.
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e Liquid Waste: Collect liquid waste in a clearly labeled, sealed, and chemically compatible
container. Do not mix with other waste streams unless compatibility is known.

o Disposal Route: Dispose of the waste through your institution's chemical waste management
program. Do not pour down the drain.

Visualizations
Safe Handling Workflow

The following diagram illustrates the step-by-step process for safely handling 3-Oxodecanoyl-
CoA in a laboratory setting.
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Safe Handling Workflow for 3-Oxodecanoyl-CoA

Preparation

Receive and Inspect Shipment

:

Store at -20°C

;

Don Appropriate PPE

Handling

Weigh Solid in Fume Hood

:

Prepare Solution

;

Label All Containers

Post-Handling

Decontaminate Work Area

:

Segregate Waste

;

Dispose of Waste via EHS
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Hierarchy of Controls for Exposure Minimization

Engineering Controls
(e.g., Fume Hood)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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